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Compound of Interest

Compound Name:
2-Methyl-1,4-phenylene bis(4-(3-

(acryloyloxy)propoxy)benzoate)

Cat. No.: B070650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The reactive mesogen 2-methyl-1,4-phenylene bis(4-(3-(acryloyloxy)propoxy)benzoate),
commonly known as RM257, is a pivotal diacrylate monomer in the field of liquid crystal (LC)

materials and polymer science. Its significance stems from its distinct mesogenic properties,

which allow for the formation of ordered, anisotropic structures upon polymerization. This

technical guide provides a comprehensive overview of the core mesogenic characteristics of

RM257, detailing its physicochemical properties, experimental characterization protocols, and

the fundamental relationship between its molecular structure and liquid crystalline behavior.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in the development of advanced materials for applications ranging from liquid crystal

displays (LCDs) to sophisticated drug delivery systems.

Physicochemical and Mesogenic Properties of
RM257
RM257 is a thermotropic liquid crystal, meaning it exhibits liquid crystalline phases as a

function of temperature. The molecule's rigid core, composed of three phenyl rings, coupled

with flexible propoxyacrylate end-groups, imparts the necessary anisotropy for the formation of

a nematic liquid crystal phase over a broad temperature range.
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Table 1: General Physicochemical Properties of RM257
Property Value Reference

IUPAC Name

2-Methyl-1,4-phenylene bis(4-

(3-

(acryloyloxy)propoxy)benzoate

)

[1]

CAS Number 174063-87-7 [1]

Molecular Formula C₃₃H₃₂O₁₀ [1]

Molecular Weight 588.6 g/mol [1]

Appearance White powder or micro-crystals [1]

Table 2: Mesogenic and Thermal Properties of RM257
Parameter Temperature (°C) Method Reference

Crystal to Nematic

Transition (T_KN)
~67 - 71.7 DSC, POM [2][3]

Nematic to Isotropic

Transition (T_NI) /

Clearing Point

~126.2 - 130 DSC, POM [2][3]

Nematic Phase Range ~67 - 130 DSC, POM [3]

Note: The exact transition temperatures can vary slightly depending on the purity of the sample

and the experimental conditions.

Experimental Characterization of Mesogenic
Properties
The investigation of the liquid crystalline behavior of RM257 involves several key analytical

techniques. Detailed methodologies for these experiments are provided below to facilitate

replication and further research.
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Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique for determining the phase transition temperatures and

associated enthalpy changes of liquid crystalline materials.

Experimental Protocol:

Sample Preparation: Accurately weigh 5-10 mg of RM257 powder into a standard aluminum

DSC pan.

Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC

cell.

Thermal Program:

Equilibrate the sample at a temperature below its melting point (e.g., 25 °C).

Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above its clearing

point (e.g., 150 °C).

Hold the sample at this isotropic temperature for a few minutes to erase any thermal

history.

Cool the sample at a controlled rate (e.g., 10 °C/min) back to the initial temperature.

Perform a second heating scan under the same conditions to observe the thermal

transitions of the material with a more defined thermal history.

Data Analysis: The endothermic peaks on the heating scan correspond to the crystal-to-

nematic and nematic-to-isotropic phase transitions. The onset temperature of the peak is

typically taken as the transition temperature.

Polarized Optical Microscopy (POM)
POM is a crucial technique for the visual identification of liquid crystal phases based on their

unique optical textures.

Experimental Protocol:
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Sample Preparation: Place a small amount of RM257 powder on a clean glass microscope

slide and cover it with a coverslip.

Heating Stage: Position the slide on a hot stage connected to a temperature controller.

Microscope Setup: Place the hot stage on the stage of a polarizing microscope equipped

with crossed polarizers.

Observation:

Heat the sample slowly while observing it through the microscope.

Upon melting, the birefringent nematic phase will appear as a brightly colored, textured

fluid. The specific texture (e.g., Schlieren or threaded) can provide further information

about the nematic phase.

Continue heating until the sample becomes completely dark, indicating the transition to the

isotropic liquid phase (clearing point).

Slowly cool the sample from the isotropic phase to observe the formation of the nematic

phase again.

X-ray Diffraction (XRD)
XRD provides information about the molecular arrangement and ordering within the liquid

crystal phases.

Experimental Protocol:

Sample Preparation: Load the RM257 sample into a capillary tube or onto a temperature-

controlled sample holder.

Instrument Setup: Mount the sample in an X-ray diffractometer equipped with a temperature-

controlled stage.

Data Acquisition:

Heat the sample to the desired temperature within the nematic phase.
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Expose the sample to a monochromatic X-ray beam.

Collect the diffraction pattern using a 2D detector.

Data Analysis:

In the nematic phase, the XRD pattern will typically show a diffuse halo at wide angles,

corresponding to the average distance between the long axes of the molecules, and a

more diffuse scattering at small angles, indicating the lack of long-range positional order.

Analysis of the diffraction patterns can provide information about the average

intermolecular distance and the degree of orientational order.

Structure-Property Relationship and Visualization
The mesogenic properties of RM257 are a direct consequence of its molecular architecture.

The following diagrams illustrate the key relationships and experimental workflows.

Caption: Relationship between RM257's molecular structure and its mesogenic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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